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Compound of Interest

Compound Name: Osanetant (hydrate)

Cat. No.: B10822062

Get Quote

Executive Summary
Osanetant (SR 142801) represents the first generation of potent, non-peptide antagonists

targeting the Tachykinin NK3 receptor.[1] Unlike its peptide predecessors, Osanetant offers

high oral bioavailability and blood-brain barrier penetration.

Core Distinction: Osanetant exhibits sub-nanomolar affinity (Ki ~0.2 nM) for the human NK3

receptor with >1000-fold selectivity over NK1 and NK2 receptors.

Critical Research Insight: While Osanetant binds competitively at the orthosteric site, it displays

"insurmountable" antagonism in functional assays (aberrant Schild plot slope), distinguishing it

from other NK3 antagonists like Talnetant. This unique kinetic profile suggests a slow

dissociation rate or induced conformational locking, making it a robust tool for investigating

sustained NK3 blockade.

Mechanistic Profile & Signaling Pathway
The Neurokinin-3 receptor (NK3R) is a Gq-coupled GPCR. Upon activation by its endogenous

ligand Neurokinin B (NKB), it triggers the Phospholipase C (PLC) cascade, resulting in

intracellular calcium mobilization.
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Mechanism of Action
Osanetant acts as a high-affinity antagonist at the NK3R. By occupying the transmembrane

binding pocket, it prevents NKB docking, thereby silencing the Gq-PLC-IP3 signaling axis.

Diagram 1: NK3 Receptor Signaling & Osanetant
Blockade
The following diagram illustrates the signal transduction pathway and the specific node of

Osanetant intervention.
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Caption: Osanetant competitively blocks NKB binding at NK3R, preventing Gq activation and

subsequent Calcium mobilization.

Comparative Performance Data
The following data synthesizes binding affinities (Ki) and functional potencies (IC50) from key

medicinal chemistry studies (Emonds-Alt et al.).

Table 1: Binding Affinity (Ki) Across Species
Note the significant species difference between Rodents and Primates/Guinea Pigs. Osanetant

is significantly less potent in Rats.

Receptor
Subtype

Species Ligand Ki (nM)
Affinity
Classification

NK3 Human (CHO) Osanetant 0.21 ± 0.03 Very High

NK3
Guinea Pig

(Cortex)
Osanetant 0.11 Very High

NK3 Rat (Cortex) Osanetant 15.0
Moderate

(Species Var.)[2]

NK3 Human Talnetant 1.4 High

Table 2: Selectivity Profile (Human Recombinant
Receptors)
Osanetant demonstrates exceptional selectivity, showing virtually no affinity for NK1 or NK2

receptors at physiological concentrations.
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Receptor Agonist Osanetant Ki (nM)
Selectivity Ratio
(vs NK3)

NK3 Neurokinin B 0.21 1 (Reference)

NK1 Substance P > 1,000 > 4,700-fold

NK2 Neurokinin A > 1,000 > 4,700-fold

Functional Nuance: The "Aberrant Schild" Phenomenon
While Talnetant behaves as a classic competitive antagonist (Schild slope ~1.0), Osanetant

often yields a Schild slope > 3.0 in Ca2+ mobilization assays.

Implication: This suggests Osanetant may induce a conformational change in the receptor

that persists longer than simple competitive binding would predict, potentially offering

superior in vivo efficacy despite similar Ki values.

Experimental Protocols
To replicate these selectivity profiles, the following self-validating protocols are recommended.

Protocol A: Radioligand Binding Assay (Selectivity
Screen)
Objective: Determine Ki of Osanetant for hNK3 vs hNK1/hNK2.

Reagents:

Cells: CHO cells stably expressing hNK3, hNK1, or hNK2.

Radioligand: [125I]-[MePhe7]-NKB (for NK3), [125I]-Substance P (for NK1).

Buffer: 50 mM Tris-HCl (pH 7.4), 3 mM MnCl2, 0.02% BSA.

Workflow:

Membrane Prep: Homogenize CHO cells; centrifuge at 48,000 x g for 20 min. Resuspend

pellet in buffer.
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Incubation:

Mix 20 µg membrane protein with 0.1 nM Radioligand.

Add Osanetant (Concentration range: 10^-12 M to 10^-5 M).

Control: Define Non-Specific Binding (NSB) using 1 µM unlabeled Senktide (NK3) or

Substance P (NK1).

Equilibrium: Incubate for 60 minutes at 20°C (Room Temp).

Termination: Rapid filtration through GF/B glass fiber filters (presoaked in 0.5% PEI) using a

cell harvester.

Quantification: Count filter radioactivity via gamma counter.

Analysis: Plot % Specific Binding vs. Log[Osanetant]. Calculate IC50 and convert to Ki using

the Cheng-Prusoff equation.

Protocol B: Functional Calcium Mobilization (FLIPR)
Objective: Assess functional antagonism and "insurmountability".

Workflow:

Loading: Seed CHO-hNK3 cells in 96-well black plates. Load with Fluo-4 AM (calcium

indicator) for 45 min at 37°C.

Pre-treatment: Add Osanetant (various concentrations) and incubate for 15 min.

Stimulation: Inject Agonist (Senktide or NKB) at EC80 concentration.

Measurement: Record fluorescence (Ex 488nm / Em 520nm) using a FLIPR or FlexStation.

Validation:

Competitive Check: A rightward shift in the agonist dose-response curve indicates

antagonism.
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Schild Analysis: Plot Log(DR-1) vs Log[Antagonist]. A slope significantly >1 indicates non-

competitive or pseudo-irreversible behavior (characteristic of Osanetant).

Diagram 2: Selectivity Screening Workflow
This logic flow ensures rigorous confirmation of "hits" during selectivity profiling.
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Caption: Logical workflow for confirming Osanetant selectivity. Lack of displacement at high

concentrations (1 µM) at NK1/NK2 confirms selectivity.

Implications for Drug Development
Species Selection is Critical: Do not use Rats for pharmacokinetic/pharmacodynamic

(PK/PD) modeling of Osanetant without adjusting for the ~70-fold lower affinity compared to

humans. Guinea pigs or Gerbils are the translatable models for NK3 research.

Safety Profile: The lack of NK1 affinity implies Osanetant will not interfere with Substance P-

mediated emesis or neurogenic inflammation, reducing the side effect profile compared to

broad-spectrum tachykinin antagonists.

Therapeutic Window: The "insurmountable" functional antagonism suggests that Osanetant

may maintain efficacy even when endogenous NKB levels surge, a desirable trait for treating

conditions like schizophrenia or hot flashes.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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